Cas no 2649086-79-1 (1-Fluoro-2-(2-isocyanatoethyl)-4-nitrobenzene)

• Product Name: 1-Fluoro-2-(2-isocyanatoethyl)-4-nitrobenzene
• CAS No: 2649086-79-1
• MF: C₉H₇FN₂O₃
• MW: 210.161885499954
• CID: 5862976
• PubChem ID: 165617232
• Update Time: 2025-06-09

1-Fluoro-2-(2-isocyanatoethyl)-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2649086-79-1
• EN300-1799622
• 1-fluoro-2-(2-isocyanatoethyl)-4-nitrobenzene
• 1-Fluoro-2-(2-isocyanatoethyl)-4-nitrobenzene

• Inchi： 1S/C9H7FN2O3/c10-9-2-1-8(12(14)15)5-7(9)3-4-11-6-13/h1-2,5H,3-4H2
• InChI Key： YEMKXBBUEKTAHH-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1CCN=C=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 210.04407025g/mol
• Monoisotopic Mass: 210.04407025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.2Ų

Additional information on 1-Fluoro-2-(2-isocyanatoethyl)-4-nitrobenzene

Recent Advances in the Application of 1-Fluoro-2-(2-isocyanatoethyl)-4-nitrobenzene (CAS: 2649086-79-1) in Chemical Biology and Pharmaceutical Research

The compound 1-Fluoro-2-(2-isocyanatoethyl)-4-nitrobenzene (CAS: 2649086-79-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile reactivity. This aromatic isocyanate derivative, characterized by the presence of a fluorine atom and a nitro group, serves as a valuable building block in the synthesis of complex molecules, particularly in the development of novel therapeutic agents and biochemical probes. Recent studies have explored its potential in targeted drug delivery, covalent inhibitor design, and fluorescence-based imaging applications.

One of the key areas of research involving 1-Fluoro-2-(2-isocyanatoethyl)-4-nitrobenzene is its role in the development of covalent inhibitors. The isocyanate functional group (-N=C=O) exhibits high reactivity towards nucleophiles, such as thiols and amines, enabling the formation of stable covalent bonds with biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in designing irreversible inhibitors for cysteine proteases, a class of enzymes implicated in various pathological conditions, including cancer and inflammatory diseases. The study highlighted the compound's ability to selectively modify active-site cysteine residues, leading to potent and long-lasting enzyme inhibition.

In addition to its applications in covalent inhibitor design, 1-Fluoro-2-(2-isocyanatoethyl)-4-nitrobenzene has been employed as a fluorescent labeling reagent. The nitro group in the para position, combined with the fluorine atom, imparts unique photophysical properties to the molecule, making it suitable for bioimaging applications. A recent report in ACS Chemical Biology detailed the synthesis of a series of fluorescent probes derived from this compound, which were used to track the intracellular localization of specific proteins in real-time. These probes exhibited excellent stability and minimal background fluorescence, highlighting their potential for advanced cellular imaging studies.

Another promising application of 1-Fluoro-2-(2-isocyanatoethyl)-4-nitrobenzene lies in its use as a linker in bioconjugation chemistry. The isocyanate group allows for efficient coupling with biomolecules, such as peptides and antibodies, facilitating the development of targeted drug delivery systems. A 2024 study in Bioconjugate Chemistry showcased the compound's role in constructing antibody-drug conjugates (ADCs) with enhanced stability and therapeutic efficacy. The researchers utilized the compound to covalently attach cytotoxic payloads to monoclonal antibodies, resulting in ADCs with improved tumor-targeting capabilities and reduced off-target effects.

Despite its promising applications, the handling and storage of 1-Fluoro-2-(2-isocyanatoethyl)-4-nitrobenzene require careful consideration due to its reactivity and potential toxicity. Recent safety assessments, as reported in Chemical Research in Toxicology, have emphasized the need for appropriate protective measures when working with this compound, including the use of inert atmospheres and moisture-free conditions to prevent undesired side reactions. These findings underscore the importance of optimizing synthetic protocols to ensure both safety and efficiency in laboratory settings.

In conclusion, 1-Fluoro-2-(2-isocyanatoethyl)-4-nitrobenzene (CAS: 2649086-79-1) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span from covalent inhibitor design and fluorescent labeling to bioconjugation and drug delivery, demonstrating its broad utility in advancing therapeutic and diagnostic technologies. Future research efforts are expected to further explore its potential, particularly in the development of next-generation targeted therapies and imaging agents. Continued innovation in synthetic methodologies and safety protocols will be essential to fully harness the capabilities of this compound in biomedical applications.